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Compound of Interest

Compound Name: (2,3-13C2)Oxirane

Cat. No.: B1601739

Proper management and disposal of (2,3-13C2)Oxirane, an isotopically labeled form of
ethylene oxide, are critical for ensuring laboratory safety and environmental protection. As
ethylene oxide is a known carcinogen, mutagen, and reproductive toxin, as well as being
extremely flammable and reactive, all handling and disposal procedures must be conducted
with stringent safety measures in place.[1]

A comprehensive disposal plan should be established before any work with (2,3-13C2)Oxirane
begins.[2][3] This plan must address the handling of unused product, contaminated solid and
liquid waste, and emergency procedures for spills.

Key Safety and Disposal Data

The following table summarizes essential quantitative data pertinent to the safe handling and

disposal of ethylene oxide.
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Parameter Value Source

OSHA Permissible Exposure 1.0 ppm (8-hour time-weighted 4]
Limit (PEL) average)

- o o 22 volumes of water to 1
Flammability Dilution (Liquid) o [5]
volume of liquid EtO

. o 100 volumes of water to 1
Flammability Dilution (Vapor) [5]
volume of EtO vapor

Recommended Incineration

> 800°C [6]
Temperature
Aquatic Toxicity LC50 (Fathead
) 84 mg/L [7]
Minnow, 96h)
Aquatic Toxicity LC50
) 137 - 300 mg/L [7]
(Daphnia magna, 48h)
RCRA Hazardous Waste Code
U115 [5]

(Unused)

Experimental Protocols for Waste Management

Adherence to established protocols is mandatory for the safe disposal of (2,3-13C2)Oxirane
and associated waste. These procedures are designed to minimize exposure and prevent
environmental contamination.

Protocol 1: Segregation and Packaging of Contaminated
Solid Waste

o Designate Waste Streams: Establish a dedicated, clearly labeled hazardous waste collection
point within the laboratory, preferably inside a chemical fume hood.[8]

o Collect Waste: Place all contaminated solid materials—including personal protective
equipment (PPE) like gloves and lab coats, absorbent paper, and empty containers—into a
primary, impermeable container, such as a heavy-duty plastic bag.[9]
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Double Bagging: Securely seal the primary bag. Place this sealed bag into a second,
durable, and leak-proof outer container.[2][9]

Labeling: Affix a hazardous waste label to the outer container. The label must clearly state
"DANGER/CAUTION — CHEMICAL CARCINOGEN;," list the chemical name "(2,3-
13C2)Oxirane," and include any other identifiers required by your institution or local
regulations.[8]

Storage: Store the sealed container in a designated, secure, and well-ventilated area away
from ignition sources, awaiting pickup by a certified hazardous waste contractor.[10][11]

Protocol 2: Management of Accidental Spills

Emergency Response: Treat any spill or leak as an emergency. Immediately evacuate all
non-essential personnel from the area.[5]

Control Ignition Sources: Eliminate all potential sources of ignition, including sparks, open
flames, and hot surfaces. Use only spark-proof tools for cleanup.[1][10]

Ventilation: Ensure the area is well-ventilated to disperse gaseous ethylene oxide.

Containment: For liquid spills, use a non-combustible absorbent material to contain the
substance.[4]

Collection: Carefully collect the absorbent material and contaminated debris. Package and
label this waste according to Protocol 1.[10]

Decontamination: Wash the spill area thoroughly with water.[4] Collect the contaminated
wash water as hazardous liquid waste; do not discharge it into the sewer system.[10]

Disposal Workflow Visualization

The following diagram illustrates the decision-making and operational workflow for the proper

disposal of (2,3-13C2)Oxirane and related waste materials.
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Waste Generation & Segregation

Generate (2,3-13C2)Oxirane Waste
(Solid, Liquid, Unused Product)

Y

Segregate Waste Streams at Point of Generation

4)Na§@3ackaging & Labeling
Solid Waste:

Place in primary container (e.g., plastic bag)

/ v

Liquid Waste: Unused Product:
Collect in a sealed, compatible container Keep in original, sealed container

Double-bag solid waste into a durable outer container

Label all containers:

'Hazardous Waste', 'Carcinogen’, Chemical Name

Tempora;}/ Storage

Store sealed containers in a designated, secure,
and ventilated hazardous waste area

A

Maintain inventory of stored waste

Final Djisposal
\/

Arrange for pickup by a certified
hazardous waste disposal service

Final Disposal Method:
- Approved High-Temperature Incineration
- Licensed Biological Treatment Facility

Click to download full resolution via product page

Caption: Workflow for (2,3-13C2)Oxirane Waste Disposal.
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Procedural Summary for Disposal

¢ Pre-planning: Before use, contact your institution's Environmental Health and Safety (EHS)
office to confirm specific disposal procedures and obtain the necessary containers and
labels.[3]

e Segregation: At the point of generation, separate (2,3-13C2)Oxirane waste from general
laboratory trash. This includes contaminated solids (gloves, wipes), liquids, and any unused
product.[2]

e Containment:
o Solids: Double-bag and place in a rigid, sealed container.[2][9]

o Liquids: Collect in a dedicated, leak-proof, and chemically compatible container. Never
pour down the drain.[2]

o Unused Product: Keep in its original container where possible. If feasible, arrange for
return to the supplier.[7] Otherwise, treat as hazardous waste.

o Labeling: Clearly label all waste containers with "Hazardous Waste," "Chemical Carcinogen,"
and the chemical name "(2,3-13C2)Oxirane."[8]

o Storage: Store waste in a designated, secure, and well-ventilated area away from heat and
ignition sources. The storage area should have secondary containment.[11][12]

o Disposal: Arrange for a licensed hazardous waste contractor to collect and dispose of the
material.[11] The primary methods of disposal are high-temperature incineration in an
approved facility or, in some cases, biological treatment.[5][6][13] Under no circumstances
should this chemical be disposed of in regular trash or released into the environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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